(3Z)-3-(anilinomethylene)-1-benzyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-(anilinomethylidene)-1-benzyl-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C20H16N2O3S2/c23-19-18(13-21-16-9-5-2-6-10-16)27(24,25)22(17-11-12-26-20(17)19)14-15-7-3-1-4-8-15/h1-13,21H,14H2/b18-13-
• InChI Key: MDCCPRGOJMSISD-AQTBWJFISA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C(=O)C(=CNC4=CC=CC=C4)S2(=O)=O)SC=C3
• Isomeric SMILES: C1=CC=C(C=C1)CN2C3=C(C(=O)/C(=C/NC4=CC=CC=C4)/S2(=O)=O)SC=C3
• Molecular Formula: C20H16N2O3S2
• Molecular Weight: 396.5 g/mol

Description

(3Z)-3-(anilinomethylene)-1-benzyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C20H16N2O3S2 and its molecular weight is 396.48. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Derivative Synthesis

This compound demonstrates significant chemical reactivity, serving as a precursor for synthesizing a wide array of heterocyclic compounds. The reactivity of thiophene sulfones, including derivatives similar to the compound , has been explored in Diels-Alder reactions. These reactions are pivotal for constructing complex molecular architectures, revealing the compound's utility in synthetic organic chemistry for creating novel cyclic structures with potential biological and materials applications (Klemm et al., 1990).

Organometallic Chemistry

In organometallic chemistry, the compound's derivatives have been utilized in reactions with diiron nonacarbonyl, leading to the formation of ironcarbonyl organometallic products. These reactions showcase the potential of such compounds in creating complex organometallic structures, which could have implications for catalysis and material science (Wang et al., 1999).

Polymer Science

The compound's structural features make it a candidate for incorporation into polymers, where it could impart unique optical or electrical properties due to its heterocyclic and sulfur-containing framework. For instance, the copolymerization of carbon dioxide and propylene oxide in the presence of organometallic catalysts represents a related area of research, highlighting the broader potential of sulfur and nitrogen-containing heterocycles in polymer chemistry (Kuran et al., 1976).

Catalysis

Compounds bearing structural similarity to "(3Z)-3-(anilinomethylene)-1-benzyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide" have been investigated for their catalytic properties. For example, bifunctional hydrogen-bond donors with related skeletons have been shown to catalyze highly enantioselective reactions, indicating potential applications in asymmetric synthesis and organocatalysis (Inokuma et al., 2011).